![molecular formula C14H11BrClNO2 B3270639 2-(4-bromophenoxy)-N-(4-chlorophenyl)acetamide CAS No. 5316-81-4](/img/structure/B3270639.png)
2-(4-bromophenoxy)-N-(4-chlorophenyl)acetamide
Overview
Description
2-(4-bromophenoxy)-N-(4-chlorophenyl)acetamide, also known as BPCA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BPCA is a white crystalline powder that has a molecular weight of 365.69 g/mol.
Mechanism of Action
The mechanism of action of 2-(4-bromophenoxy)-N-(4-chlorophenyl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation and pain. This compound has also been found to inhibit the activity of matrix metalloproteinases (MMPs), a group of enzymes that are involved in tissue remodeling and repair.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit the proliferation and migration of cancer cells, as well as induce apoptosis (programmed cell death). This compound has also been found to exhibit anti-inflammatory and analgesic activities in animal models of inflammation and pain. In addition, this compound has been found to exhibit insecticidal and herbicidal activities against various pests and weeds.
Advantages and Limitations for Lab Experiments
2-(4-bromophenoxy)-N-(4-chlorophenyl)acetamide has several advantages for lab experiments, including its relatively simple synthesis method, its high purity, and its stable physical and chemical properties. However, this compound also has some limitations, including its low solubility in water and its potential toxicity to cells and organisms at high concentrations.
Future Directions
There are several future directions for the study of 2-(4-bromophenoxy)-N-(4-chlorophenyl)acetamide. One direction is the development of this compound-based drugs for the treatment of various diseases, including cancer, inflammation, and pain. Another direction is the development of this compound-based insecticides and herbicides for use in agriculture. Additionally, the use of this compound as a building block for the synthesis of various polymers and materials could lead to the development of new materials with unique properties and applications.
Scientific Research Applications
2-(4-bromophenoxy)-N-(4-chlorophenyl)acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, agricultural chemistry, and material science. In medicinal chemistry, this compound has been found to exhibit antitumor, anti-inflammatory, and analgesic activities. This compound has also been studied for its potential use as an insecticide and herbicide in agricultural chemistry. In material science, this compound has been used as a building block for the synthesis of various polymers and materials.
Properties
IUPAC Name |
2-(4-bromophenoxy)-N-(4-chlorophenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrClNO2/c15-10-1-7-13(8-2-10)19-9-14(18)17-12-5-3-11(16)4-6-12/h1-8H,9H2,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZLUQDMQYWYRLA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)COC2=CC=C(C=C2)Br)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30307231 | |
Record name | 2-(4-bromophenoxy)-N-(4-chlorophenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30307231 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
340.60 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5316-81-4 | |
Record name | 2-(4-bromophenoxy)-N-(4-chlorophenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30307231 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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